Cas no 2138144-07-5 (Ethyl 2,2-difluoro-3-(methoxyamino)propanoate)

• Product Name: Ethyl 2,2-difluoro-3-(methoxyamino)propanoate
• CAS No: 2138144-07-5
• MF: C₆H₁₁F₂NO₃
• MW: 183.153249025345
• CID: 5767831
• PubChem ID: 165857529
• Update Time: 2025-11-07

Ethyl 2,2-difluoro-3-(methoxyamino)propanoate Chemical and Physical Properties

Names and Identifiers

• 2138144-07-5
• ethyl 2,2-difluoro-3-(methoxyamino)propanoate
• EN300-788848
• Ethyl 2,2-difluoro-3-(methoxyamino)propanoate

• Inchi： 1S/C6H11F2NO3/c1-3-12-5(10)6(7,8)4-9-11-2/h9H,3-4H2,1-2H3
• InChI Key： YCJWYLNZUOYHEZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CNOC)F

Computed Properties

• Exact Mass: 183.07069954g/mol
• Monoisotopic Mass: 183.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 2,2-difluoro-3-(methoxyamino)propanoate

Comprehensive Overview of Ethyl 2,2-difluoro-3-(methoxyamino)propanoate (CAS No. 2138144-07-5)

Ethyl 2,2-difluoro-3-(methoxyamino)propanoate (CAS No. 2138144-07-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, characterized by its difluoro and methoxyamino functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often enhance bioavailability and metabolic stability.

In recent years, the demand for fluorinated building blocks like Ethyl 2,2-difluoro-3-(methoxyamino)propanoate has surged, driven by the growing focus on precision medicine and sustainable agrochemicals. A common query in scientific forums is: "How does the introduction of fluorine atoms influence the pharmacokinetics of drug candidates?" This compound's difluoro moiety addresses such questions by offering insights into lipophilicity modulation and enzymatic resistance. Additionally, its methoxyamino group provides a handle for further derivatization, aligning with trends in fragment-based drug design.

The synthesis of CAS No. 2138144-07-5 typically involves multi-step protocols, including nucleophilic substitution and esterification reactions. A notable advantage is its compatibility with green chemistry principles—a hot topic in 2024, as industries seek to reduce solvent waste and energy consumption. Laboratories optimizing such processes often explore microwave-assisted synthesis or flow chemistry techniques, which are frequently searched in AI-driven literature databases.

From an analytical perspective, Ethyl 2,2-difluoro-3-(methoxyamino)propanoate is characterized using advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the regio- and stereochemistry critical for its application in chiral synthesis. Discussions on platforms like ResearchGate often highlight the compound's role in asymmetric catalysis, another trending area in organic chemistry.

Beyond pharmaceuticals, this compound's agrochemical potential is under exploration. With increasing global emphasis on crop protection and reduced environmental impact, researchers investigate whether fluorinated analogs can improve pesticide selectivity. Searches for "eco-friendly fluorinated pesticides" have risen by 40% year-over-year, reflecting this shift. The methoxyamino segment may also contribute to novel herbicidal modes of action, though further studies are needed.

Regulatory and safety profiles of CAS No. 2138144-07-5 adhere to standard laboratory handling protocols. While not classified as hazardous under current guidelines, proper ventilation and PPE are recommended—a reminder that aligns with broader lab safety trends amplified by recent AI-powered compliance tools. This pragmatic approach ensures the compound's accessibility for academic and industrial R&D.

In summary, Ethyl 2,2-difluoro-3-(methoxyamino)propanoate represents a convergence of innovation in fluorine chemistry and sustainable synthesis. Its dual utility in life sciences and material research positions it as a compound to watch, especially as AI-driven molecular modeling accelerates discovery cycles. Future publications will likely explore its role in bioconjugation and pro-drug development, answering yet more user-searched questions in the evolving landscape of chemical sciences.